Cas no 1188266-14-9 (Nifedipine-d6)

• Product Name: Nifedipine-d6
• CAS No: 1188266-14-9
• MF: C₁₇H₁₂D₆N₂O₆
• MW: 352.3716
• MDL: MFCD08063477
• CID: 824382
• PubChem ID: 45040023
• Update Time: 2025-05-28

Nifedipine-d6 Chemical and Physical Properties

Names and Identifiers

• NIFEDIPINE-D6
• 3-DEAZANEPLANOCIN A HYDROCHLORIDE
• Nifedipine D6
• bis(trideuteriomethyl) 2,6-dimethyl-4-(2-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
• SCHEMBL20769057
• DA-66088
• HY-B0284S
• J-003895
• MS-25460
• 1188266-14-9
• BAY-a-1040 D6
• Aldipine-d6
• AKOS040733854
• Adalate-d6
• G13436
• Bis[(~2~H_3_)methyl] 2,6-dimethyl-4-(2-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
• DTXSID40662146
• 1ST10100D6
• Nifedipine-d6

• MDL： MFCD08063477
• Inchi： InChI=1S/C17H18N2O6/c1-9-13(16(20)24-3)15(14(10(2)18-9)17(21)25-4)11-7-5-6-8-12(11)19(22)23/h5-8,15,18H,1-4H3/i3D3,4D3
• InChI Key： HYIMSNHJOBLJNT-LIJFRPJRSA-N
• SMILES： CC(N1)=C(C(OC([2H])([2H])[2H])=O)C(C(C(OC([2H])([2H])[2H])=O)=C1C)C2=CC=CC=C2[N+]([O-])=O

Computed Properties

• Exact Mass: 352.15400
• Monoisotopic Mass: 352.15414677g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.0 g/cm3
• Melting Point: 164-165°C
• Boiling Point: 475.3±0.0 °C at 760 mmHg
• Flash Point: 241.2±0.0 °C
• PSA: 110.45000
• LogP: 3.02760
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

Nifedipine-d6 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines